Cas no 170859-72-0 (3-(3-Hydroxyprop-1-yn-1-yl)benzonitrile)

3-(3-Hydroxyprop-1-yn-1-yl)benzonitrile Properties

Names and Identifiers

• 3-(3-Hydroxyprop-1-yn-1-yl)benzonitrile
• 3-(3-HYDROXY-PROP-1-YNYL)-BENZONITRILE
• 3-(3-Hydroxyprop-1-ynyl)benzonitrile
• Benzonitrile,3-(3-hydroxy-1-propyn-1-yl)-
• OR7438
• AKOS PRN-0100
• 3-(3-HYDROXY-1-PROPYNYL)BENZONITRILE
• 170859-72-0
• 3-(3-cyanophenyl)-2-propyn-1-ol
• FT-0740617
• AKOS004118109
• CS-0305448
• DTXSID40403394
• EN300-330048
• A907089
• VQBKNKNTCZEENN-UHFFFAOYSA-N
• 3-(3-cyanophenyl)-2-propyne-1-ol
• SCHEMBL82303
• +Expand

• MDL： MFCD05022491
• InChIKey： VQBKNKNTCZEENN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7NO/c11-8-10-4-1-3-9(7-10)5-2-6-12/h1,3-4,7,12H,6H2
• SMILES： N#CC1=CC=CC(C#CCO)=C1

Computed Properties

• Exact Mass: 157.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 157.053
• Heavy Atom Count: 12
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 44A^2

Experimental Properties

• LogP: 0.90208
• PSA: 44.02000
• Boiling Point: 317.1°C at 760 mmHg
• Flash Point: 145.6 °C
• Density: 1.2

3-(3-Hydroxyprop-1-yn-1-yl)benzonitrile Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Storage Condition：Sealed in dry,2-8°C

3-(3-Hydroxyprop-1-yn-1-yl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%